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Technical Support Center: Optimizing MRSA
Testing
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

incubation times for accurate Methicillin-resistant Staphylococcus aureus (MRSA) test results.

Frequently Asked Questions (FAQs)
Q1: What is the optimal incubation time for MRSA detection using cefoxitin disk diffusion?

A1: For accurate MRSA detection using cefoxitin disk diffusion, the Clinical and Laboratory

Standards Institute (CLSI) recommends a full 24-hour incubation period.[1] While some studies

suggest that 18-22 hours may be sufficient, extending the incubation to 24 hours helps in

detecting heteroresistant strains, where resistance is expressed more slowly.[1][2] Increasing

incubation from 18 to 24 hours, however, has not been shown to improve accuracy in all cases.

[2]

Q2: How does incubation temperature affect the accuracy of MRSA test results?

A2: Incubation temperature is a critical factor. For reliable detection of methicillin resistance,

especially when using oxacillin or cefoxitin, an incubation temperature of 33-35°C is

recommended.[1][3] Temperatures above 35°C may fail to detect some MRSA strains due to
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the suppression of the resistant subpopulation.[1][4] This is particularly important for detecting

heteroresistant isolates, which grow more slowly at higher temperatures.[1]

Q3: Can incubation times be shortened for rapid MRSA screening?

A3: While traditional methods require 18-24 hours, some rapid methods like certain

chromogenic agars and molecular tests (e.g., PCR to detect the mecA gene) offer a shorter

turnaround time.[5] For chromogenic agars, an initial reading can often be done after 18-24

hours, but a second reading at 48 hours can improve the detection rate.[6] For patient samples

on chromogenic media, studies have shown that ≥98% of MRSA can be visible after 20 hours

of incubation.[7][8]

Q4: Why is a 24-hour incubation recommended for oxacillin-based tests?

A4: A full 24-hour incubation is recommended for oxacillin-based tests, such as the oxacillin

screen plate and broth microdilution, to ensure the detection of heteroresistant MRSA strains.

[1][9][10] These strains contain subpopulations of cells that express resistance at different

levels and may grow more slowly, requiring the extended incubation period for visible growth in

the presence of oxacillin.[1]

Q5: What are the signs of a failed or inaccurate MRSA test related to incubation?

A5: Signs of an inaccurate test due to improper incubation include:

False Susceptibility: An MRSA strain appearing susceptible to methicillin or cefoxitin. This

can occur if the incubation time is too short or the temperature is too high.[1][11]

Indeterminate Results: Zone sizes in disk diffusion that fall into an intermediate or

indeterminate range. While not always related to incubation time, ensuring the full 24-hour

incubation can help resolve some of these cases.[12]

Lack of Growth on Screening Plates: No growth on an oxacillin resistance screening agar

after 24 hours could indicate a susceptible strain, but re-incubation for a total of 48 hours is

sometimes necessary to confirm.[13]
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Issue Possible Cause Recommended Action

MRSA isolate appears

susceptible to cefoxitin.

Incubation time was less than

18-24 hours.

Repeat the test and ensure

incubation for a full 24 hours.

[1]

Incubation temperature

exceeded 35°C.

Verify incubator temperature is

maintained between 33-35°C

and repeat the test.[1][3]

Inconsistent results between

different testing methods.

Heteroresistance in the MRSA

strain.

Use a reliable method for

detecting heteroresistance,

such as cefoxitin disk diffusion

with a 24-hour incubation at

33-35°C. Consider molecular

confirmation by PCR for the

mecA gene.[1]

Slow or poor growth on

oxacillin screening agar.

The strain may be a slow-

growing, heteroresistant

isolate.

Incubate the plates for a full 48

hours before making a final

interpretation.[13]

Incorrect salt concentration in

the medium.

Ensure the Mueller-Hinton

agar for oxacillin screening is

supplemented with 4% NaCl.

[9]

Experimental Protocols
Cefoxitin Disk Diffusion Test (CLSI Guideline)

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard from 4-5 fresh colonies of S. aureus grown on a non-selective medium.

Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-

Hinton agar plate.

Disk Placement: Aseptically place a 30µg cefoxitin disk on the inoculated agar surface.

Incubation: Incubate the plates aerobically at 33-35°C for 18-24 hours.[1][14]
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Interpretation: Measure the diameter of the zone of inhibition in millimeters. For S. aureus, a

zone of ≤ 21 mm is considered resistant (MRSA), and ≥ 22 mm is considered susceptible.[1]

Oxacillin Agar Screen Test
Medium Preparation: Prepare Mueller-Hinton agar containing 6 µg/ml of oxacillin and

supplemented with 4% NaCl.

Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Inoculation: Spot or streak the organism onto the agar surface.

Incubation: Incubate the plates at 35°C or less for a full 24 hours.[9]

Interpretation: Any growth of more than a single colony is indicative of resistance (MRSA).[9]

Quantitative Data Summary
Table 1: Impact of Incubation Time on Oxacillin and ORSAB Test Sensitivity and Specificity[15]

[16]

Test
Incubation
Temperature
(°C)

Incubation
Time (hours)

Sensitivity (%) Specificity (%)

Oxacillin Disc 30 & 35 24 87.88 96.23

Oxacillin Disc 30 48 89.39 94.34

Oxacillin Disc 35 48 89.39 92.45

ORSAB 35 24 84.85 98.11

ORSAB 35 48 89.39 88.68

Table 2: Recommended Incubation Times for Various MRSA Detection Methods
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Method
Recommended Incubation
Time

Key Considerations

Cefoxitin Disk Diffusion 18-24 hours[2][5]
A full 24 hours is optimal for

detecting heteroresistance.[1]

Oxacillin Disk Diffusion 24 hours[9]

Less reliable than cefoxitin;

requires strict temperature

control (33-35°C).[1]

Oxacillin Screen Agar 24-48 hours[9][13]
Examine at 24 hours; re-

incubate if negative.

Broth Microdilution (Oxacillin) 24 hours[9][10]
Requires Mueller-Hinton broth

with 2% NaCl.

Chromogenic Agar 18-48 hours[6][8]

Initial reading at 18-24 hours,

with a final reading at 48 hours

to increase sensitivity.

Visualizations

Sample Preparation Phenotypic Testing

Incubation Time Optimization

Result Interpretation

Isolate S. aureus colonies Prepare 0.5 McFarland
suspension Inoculate Mueller-Hinton Agar Apply Cefoxitin Disk (30µg) Incubate at 33-35°C

18-22 hours
(Standard)

Initial Reading

Full 24 hours
(Recommended for Heteroresistance)

Final Reading

Measure Zone of Inhibition Interpret Results
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Click to download full resolution via product page

Caption: Cefoxitin Disk Diffusion Workflow for MRSA Detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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